Cas no 2229567-72-8 (1-(2-ethynylphenyl)-2,2-dimethylcyclopropan-1-amine)

• Product name: 1-(2-ethynylphenyl)-2,2-dimethylcyclopropan-1-amine
• CAS No: 2229567-72-8
• MF: C₁₃H₁₅N
• MW: 185.264903306961
• CID: 6524871
• PubChem ID: 165698100

1-(2-ethynylphenyl)-2,2-dimethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-ethynylphenyl)-2,2-dimethylcyclopropan-1-amine
• EN300-1818935
• 2229567-72-8

• Inchi： 1S/C13H15N/c1-4-10-7-5-6-8-11(10)13(14)9-12(13,2)3/h1,5-8H,9,14H2,2-3H3
• InChI Key： CHCTZGFTSVBLCU-UHFFFAOYSA-N
• SMILES： NC1(C2C=CC=CC=2C#C)CC1(C)C

Computed Properties

• Exact Mass: 185.120449483g/mol
• Monoisotopic Mass: 185.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on 1-(2-ethynylphenyl)-2,2-dimethylcyclopropan-1-amine

Comprehensive Guide to 1-(2-ethynylphenyl)-2,2-dimethylcyclopropan-1-amine (CAS No. 2229567-72-8): Properties, Applications, and Market Insights

1-(2-ethynylphenyl)-2,2-dimethylcyclopropan-1-amine (CAS No. 2229567-72-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This cyclopropane derivative features a unique structural combination of an ethynylphenyl group and a dimethylcyclopropylamine moiety, making it a valuable intermediate for drug discovery and advanced material synthesis. The compound's molecular formula and structural characteristics contribute to its diverse reactivity profile and potential applications.

In recent years, the demand for cyclopropane-containing compounds like 1-(2-ethynylphenyl)-2,2-dimethylcyclopropan-1-amine has increased dramatically, particularly in the development of novel therapeutic agents. Researchers have focused on this compound due to its potential as a pharmacophore in central nervous system (CNS) drugs and its ability to serve as a building block for more complex molecular architectures. The ethynyl group present in the structure allows for various coupling reactions, making it particularly useful in click chemistry applications.

The physical and chemical properties of 1-(2-ethynylphenyl)-2,2-dimethylcyclopropan-1-amine make it suitable for multiple research applications. Its molecular weight and solubility characteristics allow for easy handling in laboratory settings, while the amine functionality provides numerous opportunities for derivatization. Many researchers are particularly interested in how this compound's three-membered ring system influences its biological activity and stability compared to larger cyclic analogs.

Current market trends show growing interest in 1-(2-ethynylphenyl)-2,2-dimethylcyclopropan-1-amine from both academic institutions and pharmaceutical companies. The compound's potential applications in neurological research and drug development have made it a focus of numerous patent applications and research publications. Analytical techniques such as NMR spectroscopy and mass spectrometry are commonly employed to characterize this compound and its derivatives, ensuring purity and proper identification in research settings.

From a synthetic chemistry perspective, 1-(2-ethynylphenyl)-2,2-dimethylcyclopropan-1-amine offers several advantages. The cyclopropane ring introduces significant ring strain, which can be exploited in various chemical transformations. Additionally, the terminal alkyne functionality enables participation in metal-catalyzed coupling reactions, making this compound particularly valuable for creating molecular diversity in drug discovery programs. These features have led to its increasing popularity in combinatorial chemistry approaches.

Quality control and proper storage of 1-(2-ethynylphenyl)-2,2-dimethylcyclopropan-1-amine are critical considerations for researchers. The compound typically requires storage under inert atmosphere conditions to maintain stability, and proper handling procedures should always be followed. Many suppliers now offer this compound with comprehensive analytical data and certificates of analysis to ensure researchers receive material of the highest purity for their experiments.

The future outlook for 1-(2-ethynylphenyl)-2,2-dimethylcyclopropan-1-amine appears promising, with ongoing research exploring its potential in various fields. Its applications extend beyond pharmaceuticals into areas such as material science and catalysis, where its unique structure may offer advantages in designing new functional materials. As synthetic methodologies continue to advance, the accessibility and utility of this compound are expected to increase further.

For researchers considering working with 1-(2-ethynylphenyl)-2,2-dimethylcyclopropan-1-amine, it's important to consult recent literature to understand the latest developments in its applications. The compound's versatility makes it suitable for various experimental approaches, from medicinal chemistry to polymer science. Proper characterization techniques and reaction optimization are essential when incorporating this building block into synthetic pathways.

In conclusion, 1-(2-ethynylphenyl)-2,2-dimethylcyclopropan-1-amine (CAS No. 2229567-72-8) represents an important tool for modern chemical research. Its combination of structural features offers unique opportunities for molecular design across multiple disciplines. As research into cyclopropane derivatives continues to expand, this compound is likely to play an increasingly significant role in the development of new therapeutic agents and advanced materials.